Cas no 1805971-08-7 (6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid)
6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid
-
- Inchi: 1S/C9H5ClF2N2O2/c10-6-1-4(2-7(15)16)5(3-13)8(14-6)9(11)12/h1,9H,2H2,(H,15,16)
- InChI Key: UXPHJNVDDBYQNC-UHFFFAOYSA-N
- SMILES: ClC1=CC(CC(=O)O)=C(C#N)C(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 318
- XLogP3: 1.7
- Topological Polar Surface Area: 74
6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029055072-1g |
6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid |
1805971-08-7 | 97% | 1g |
$1,445.30 | 2022-04-01 |
6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid
Introduction to 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805971-08-7) and Its Applications in Modern Chemical Biology
6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid, identified by its CAS number 1805971-08-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with a chloro group, a cyano group, and a difluoromethyl moiety, along with an acetic acid side chain, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and molecular innovation.
The structural configuration of 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid imparts several key characteristics that are highly relevant in medicinal chemistry. The presence of the chloro group at the 6-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in synthesizing more complex derivatives. The cyano group at the 3-position introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Additionally, the difluoromethyl group at the 2-position is a well-documented pharmacophore that improves metabolic stability and binding affinity in many drug candidates.
The acetic acid side chain at the 4-position provides a hydrophilic extension that can enhance solubility and bioavailability, making this compound particularly suitable for oral administration or other routes of delivery. These structural features collectively contribute to the compound's versatility as a building block in medicinal chemistry.
In recent years, 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid has been explored in various research avenues, particularly in the development of novel therapeutic agents. One notable area of interest is its potential application in oncology. Studies have demonstrated that pyridine derivatives can interact with key enzymes and signaling pathways involved in cancer progression. The specific substitution pattern of this compound may enable it to selectively inhibit enzymes such as kinases or phosphodiesterases that are overexpressed in tumor cells. Furthermore, the difluoromethyl group has been shown to enhance binding affinity to biological targets, potentially leading to more potent and selective drug candidates.
Another promising application lies in its use as an intermediate in the synthesis of small-molecule inhibitors for infectious diseases. The structural motifs present in 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid are reminiscent of natural product scaffolds that have been successfully utilized in antiviral and antibacterial therapies. Researchers have hypothesized that derivatives of this compound could interfere with essential metabolic pathways in pathogens, thereby inhibiting their growth or replication. Preliminary computational studies suggest that modifications to the chloro and cyano groups could enhance binding to viral proteases or bacterial enzymes, providing a basis for further experimental validation.
The field of neurology has also seen interest in this compound. Pyridine-based molecules are known for their ability to cross the blood-brain barrier and interact with central nervous system receptors. The unique combination of substituents in 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid may enable it to modulate neurotransmitter systems involved in conditions such as Alzheimer's disease or Parkinson's disease. For instance, derivatives could potentially inhibit amyloid-beta aggregation or modulate dopamine release and reuptake, offering new therapeutic strategies for these challenging neurological disorders.
Advances in synthetic methodologies have further expanded the utility of 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient introduction of diverse functional groups at specific positions on the pyridine ring. This flexibility has enabled chemists to generate libraries of derivatives with tailored properties for high-throughput screening assays. Additionally, computational chemistry tools have been instrumental in predicting the biological activity of these derivatives before they are synthesized, significantly reducing the time and resources required for drug discovery.
The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid. Efforts are being made to develop synthetic routes that minimize waste generation and employ renewable feedstocks. Green chemistry principles are being integrated into drug development pipelines to ensure that compounds like this one can be produced sustainably without compromising efficacy or safety.
In conclusion, 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805971-08-7) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing chemical biology and pharmaceutical innovation.
1805971-08-7 (6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)